Cas no 16355-00-3 ((R)-Styrene Glycol)

• Product Name: (R)-Styrene Glycol
• CAS No: 16355-00-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00064262
• CID: 50395
• PubChem ID: 2724621
• Update Time: 2025-04-18

(R)-Styrene Glycol Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-1-Phenyl-1,2-ethanediol
• (1R)-(-)-1-PHENYL-1,2-ETHANEDIOL
• (R)-(-)-PHENYL-1,2-ETHANEDIOL
• R(-)-PHENYLETHYLENE GLYCOL
• (R)-(-)-STRYRENE GLYCOL
• (R)-(-)-STYRENEGLYCOL
• (R)-STYRENE GLYCOL
• (R)-(-)-1-PHENYLETHANE-1,2-DIOL
• (R)-(-)-1-PHENYLETHANEDIOL
• R-1-Phenyl-1,2-ethanediol
• (R)-()-1-Phenyl-1,2-ethanediol
• (1R)-(-)-1-Phenylethane-1,2-diol
• (R)-(+)-1-Phenylethane-1,2-diol
• (R)-(−)-1-Phenyl-1,2-ethanediol
• (R)-1-Pheny-1,2-Ethanediol
• (R)-1-Phenylethane-1,2-diol
• R-(-)-1-Pheny-1,2-ethanediol
• (1R)-1-phenylethane-1,2-diol
• (R)-(&#8722
• (R)-(-)-Phenylethylene Glycol
• (R)-(+)-Styreneglycol
• (S)-(+)-1-Phenyl-1,2-ethanediol
• (R)-(-)-alpha,beta-Dihydroxyethylbenzene
• (R)-1-PHENYL-1,2-ETHANEDIOL
• (R)-2-Phenyl-1,2-ethanediol
• (R)-(-)-1,2-PHENYLETHANEDIOL
• (R)-(-)-Styrene Glycol
• 2LZM4B71KF
• 1,2-Ethanediol, 1-phenyl-, (1R)-
• r-(-)-1-phenyl-1,2-ethanediol
• Styrene glycol, (-)-
• FEH
• PubChem7146
• 1,2-Ethanediol, 1-phenyl-, (R)-
• (R)-(?)-Styreneglycol
• (R)-phenylethylene glycol
• (R)-phenylethane-1,2-diol
• UNII-2LZM4B71KF
• A3631
• 16355-00-3
• AKOS005146058
• J-010053
• (-)-Styrene glycol
• P1150
• Q27254904
• STR02743
• (R)-(-)-1-Phenyl-1,2-ethanediol, purum, >=98.0% (sum of enantiomers, HPLC)
• MFCD00064262
• AMY11156
• (-)-PHENYLGLYCOL
• AKOS005257757
• (1R)-1-Phenyl-1,2-ethanediol
• SCHEMBL3413766
• EN300-317523
• AC-5683
• (R)-1-PHENYL-2-HYDROXYETHANOL
• PWMWNFMRSKOCEY-QMMMGPOBSA-N
• (R)-(-)-1-Phenyl-1,2-ethanediol, 99%
• CS-W016497
• BDBM36100
• FD1184
• CHEBI:231713
• DB-031271
• (R)-Styrene Glycol

• MDL： MFCD00064262
• Inchi： 1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2/t8-/m0/s1
• InChI Key： PWMWNFMRSKOCEY-QMMMGPOBSA-N
• SMILES： O[C@@H](CO)C1C=CC=CC=1
• BRN： 2355547

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.0742 (rough estimate)
• Melting Point: 64.0 to 69.0 deg-C
• Boiling Point: 82°C/1mmHg(lit.)
• Flash Point: 272-274℃
• Refractive Index: -40 ° (C=3, H2O)
• Water Partition Coefficient: dissolution
• PSA: 40.46000
• LogP: 0.71230
• Solubility: SOLUBLE
• Merck: 8861
• Specific Rotation: -69 º (c=1, chloroform)
• Optical Activity: [α]20/D −69°, c = 1 in chloroform

(R)-Styrene Glycol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether